![molecular formula C7H12ClN3S B1592647 2-(Piperazin-1-yl)thiazole hydrochloride CAS No. 209733-13-1](/img/structure/B1592647.png)
2-(Piperazin-1-yl)thiazole hydrochloride
Overview
Description
2-(Piperazin-1-yl)thiazole hydrochloride, also known as PTPH, is a compound of interest in the field of medicinal chemistry and biochemistry. It is a member of the thiazole family, and is often used as a scaffold for the development of new drugs. PTPH has a wide range of applications in various scientific research areas.
Scientific Research Applications
Anticancer Activity
Compounds with a piperazine substituent at C2 of the 1,3-thiazole cycle, similar in structure to 2-(Piperazin-1-yl)thiazole hydrochloride, have shown significant anticancer activity. These compounds were effective against various cancer cell lines, including lung, kidney, breast, and prostate cancer, as well as leukemia and melanoma (Turov, 2020).
Antimicrobial and Antifungal Properties
Derivatives of this compound exhibit notable antimicrobial and antifungal activities. Various synthesized derivatives have been tested against bacteria such as Staphylococcus aureus, Escherichia coli, and Candida albicans, demonstrating their potential as antimicrobial agents (Al-Talib et al., 2016).
Antimicrobial Activity in Piperazine Derivatives
Piperazine derivatives, including those related to this compound, have been synthesized and evaluated for their antimicrobial and antifungal properties. These compounds showed significant activity against a range of bacterial and fungal strains (Suryavanshi & Rathore, 2017).
Anti-Inflammatory Properties
Some derivatives of this compound have been evaluated for anti-inflammatory activity. In particular, compounds synthesized for this purpose have demonstrated in-vitro and in-vivo anti-inflammatory effects, highlighting their potential therapeutic applications (Ahmed et al., 2017).
Anticholinesterase Activity
Benzothiazole derivatives containing piperazine and thiocarbamate moieties, related to this compound, have shown potential anticholinesterase properties. This suggests their applicability in the treatment of neurological disorders like Alzheimer's disease (Mohsen et al., 2014).
Mechanism of Action
Target of Action
Piperazine compounds, which include 2-(piperazin-1-yl)thiazole hydrochloride, are known to interact with gaba receptors .
Mode of Action
This compound interacts with its targets by binding directly and selectively to muscle membrane GABA receptors . This binding presumably causes hyperpolarization of nerve endings, resulting in flaccid paralysis .
Biochemical Pathways
It is known that piperazine compounds can cause paralysis in parasites, which suggests that they may affect neuromuscular signaling pathways .
Pharmacokinetics
Piperazine compounds are known to be partly oxidized and partly eliminated as an unchanged compound upon entry into the systemic circulation .
Result of Action
The paralysis caused by piperazine compounds allows the host body to easily remove or expel the invasive organism .
properties
IUPAC Name |
2-piperazin-1-yl-1,3-thiazole;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3S.ClH/c1-4-10(5-2-8-1)7-9-3-6-11-7;/h3,6,8H,1-2,4-5H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIHQYKGSYPXHRN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=NC=CS2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClN3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60634426 | |
Record name | 1-(1,3-Thiazol-2-yl)piperazine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60634426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
492431-13-7, 209733-13-1 | |
Record name | Piperazine, 1-(2-thiazolyl)-, hydrochloride (1:2) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=492431-13-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(1,3-Thiazol-2-yl)piperazine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60634426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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